Cas no 1393678-80-2 (Methyl 2,4-dihydroxy-1-naphthoate)

• Product Name: Methyl 2,4-dihydroxy-1-naphthoate
• CAS No: 1393678-80-2
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 5691320
• PubChem ID: 22123965
• Update Time: 2025-09-23

Methyl 2,4-dihydroxy-1-naphthoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8074029
• methyl 2,4-dihydroxynaphthalene-1-carboxylate
• Methyl2,4-dihydroxy-1-naphthoate
• 1393678-80-2
• 2,4-Dihydroxy-naphthalene-1-carboxylic acid methyl ester
• Methyl 2,4-dihydroxy-1-naphthoate

• Inchi： 1S/C12H10O4/c1-16-12(15)11-8-5-3-2-4-7(8)9(13)6-10(11)14/h2-6,13-14H,1H3
• InChI Key： RDFDJYUAKZJMEU-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C(=O)OC)=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives